2-bromo-N-(2-tert-butyl-5-nitrophenyl)acetamide

• Molecular Formula: C12H15BrN2O3
• Molecular Weight: 315.16 g/mol
• IUPAC Name: 2-bromo-N-(2-tert-butyl-5-nitrophenyl)acetamide
• InChI: InChI=1S/C12H15BrN2O3/c1-12(2,3)9-5-4-8(15(17)18)6-10(9)14-11(16)7-13/h4-6H,7H2,1-3H3,(H,14,16)
• InChI Key: GINPMDURUGUNAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CBr

Description

2-bromo-N-(2-tert-butyl-5-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C12H15BrN2O3 and its molecular weight is 315.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-tert-Butyl-5-nitrobenzenamine (70 g, 359 mmol) and a catalytic amount of DMAP were dissolved into THF (1.5 L) under N2. Triethylamine (109 g, 1077 mmol) was added and the solution was cooled to 0° C. Bromoacetyl bromide (207 g, 1023 mmol) was then added and the reaction was stirred at room temperature for 16 hours. The reaction was then partially concentrated under reduced pressure, treated with water, and extracted three times with EtOAc. The EtOAc extracts were washed with brine, combined, dried over Na2SO4 and concentrated to a black oil. The oil was purified using silica chromatography, 95:5:0.5 CH2Cl2:MeOH:NH4OH, giving 2-bromo-N-(2-tert-butyl-5-nitrophenyl)acetamide as a brown solid.

Synthesis routes and methods II

Procedure details

2-tert-Butyl-5-nitro-phenylamine (70 g, 359 mmol) and a catalytic amount of DMAP were dissolved in THF (1.5 L) under N2. TEA (109 g, 1077 mmol) was added and the solution was cooled to 0° C. Bromoacetyl bromide (207 g, 1023 mmol) was added and the reaction was gradually warmed to RT with stirring overnight. The reaction was partially concentrated under reduced pressure, treated with H2O and extracted with EtOAc (3×). The EtOAc extracts were washed with brine, combined, dried over anhydrous Na2SO4, filtered and concentrated under reduced pressure giving a black oil. This oil was eluted through a 38×7 cm column of silica gel with 95:5:0.5 CH2Cl2:MeOH:NH4OH(aq) eluant giving 2-bromo-N-(2-tert-butyl-5-nitro-phenyl)-acetamide as a brown solid.